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Compound of Interest

Compound Name: UAMCO00039 dihydrochloride

Cat. No.: B10768900

In-Depth Technical Guide: UAMC-00039
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physical Properties

UAMC-00039 dihydrochloride is a potent and selective inhibitor of dipeptidyl peptidase Il (DPP-
), a serine exopeptidase. Its chemical and physical properties are fundamental for its
application in experimental settings.
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Property

Value

Citations

Molecular Weight

382.76 g/mol

[1](21[3]

Chemical Formula

C16H24CIN3O-2HCI

[1]3]

CAS Number 697797-51-6 [1]
Bright yellowish needles or

Appearance [4]
powder

Purity >98% [1]

N Soluble to 100 mM in water

Solubility [1][3]
and DMSO

Storage Store at -20°C [11[31[5]

Biological Activity and Selectivity

UAMC-00039 dihydrochloride is a reversible and competitive inhibitor of DPP-I1.[5] Its high
potency and selectivity make it a valuable tool for studying the physiological and pathological

roles of this enzyme.

Target Enzyme ICso0 Citations
DPP-II 0.48 nM [1][5]
DPP-IV 165 uM [6]

DPP-8 142 uM [1]

DPP-9 78.6 uM [1]

Experimental Protocols
In Vitro DPP-Il Enzyme Activity Assay

This protocol outlines a typical fluorometric assay to determine the inhibitory activity of UAMC-

00039 on DPP-II.
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Materials:

Purified DPP-II enzyme

Fluorogenic DPP-II substrate (e.g., Lys-Ala-AMC)

Assay Buffer (e.g., 50 mM MES, pH 6.0)

UAMC-00039 dihydrochloride

96-well black microtiter plates

Fluorescence microplate reader
Procedure:

e Prepare a stock solution of UAMC-00039 dihydrochloride in an appropriate solvent (e.g.,
DMSO or water).

o Perform serial dilutions of the UAMC-00039 stock solution to create a range of inhibitor
concentrations.

 In a 96-well plate, add the assay buffer, the DPP-Il enzyme, and the different concentrations
of UAMC-00039. Include a control group with no inhibitor.

e Pre-incubate the plate at 37°C for 15 minutes.
« Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

o Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g.,
380 nm excitation and 460 nm emission for AMC) over time.

o Calculate the rate of reaction for each inhibitor concentration.

» Plot the reaction rate against the inhibitor concentration to determine the I1Cso value.
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In Vitro DPP-II Inhibition Assay Workflow

In Vivo Study in Rodent Models

This protocol provides a general framework for assessing the in vivo effects of UAMC-00039.
Specific details may need to be adapted based on the research question.

Animals:

» Male Wistar rats or other suitable rodent model.
Drug Administration:

 UAMC-00039 dihydrochloride is orally available.[1]
o Administer orally at a dose of 2 mg/kg.

» The vehicle for administration can be 2% Tween 80 in water.
Experimental Groups:

e Vehicle control group.

e UAMC-00039 treated group.

» Positive control group (if applicable).

Procedure:

e Acclimatize animals to the housing conditions for at least one week before the experiment.
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Randomly assign animals to the different experimental groups.
Administer UAMC-00039 or vehicle by oral gavage.

At predetermined time points after administration, collect blood samples and/or tissues for
analysis.

Measure DPP-II activity in the collected samples to confirm target engagement.
Assess relevant physiological or behavioral parameters depending on the study's objective.

A dose-dependent inhibition of DPP-II has been observed in peripheral organs of rats and

Group Assignment

:

Drug Administration

mice after oral administration.

At defined time points

Sample Collection

‘oo

(DPP—II Activity Measurement (Physiological Assessment)

Data Analysis
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In Vivo Experimental Workflow for UAMC-00039

Potential Signaling Pathways and Biological Roles

DPP-II is understood to be involved in the degradation of proline-containing neuropeptides and
collagen.[6] Inhibition of DPP-11 by UAMC-00039 can therefore modulate signaling pathways
associated with these substrates. The precise signaling cascades are still an active area of
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10768900?utm_src=pdf-body-img
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB23037577.htm
https://www.benchchem.com/product/b10768900?utm_src=pdf-body-img
https://www.benchchem.com/product/b10768900?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. rndsystems.com [rndsystems.com]
e 2. medkoo.com [medkoo.com]
» 3. raybiotech.com [raybiotech.com]

e 4. Quinacrine Dihydrochloride | C23H32CI3N30 | CID 6239 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. UAMCO00039 dihydrochloride - Immunomart [immunomart.com]
e 6. UAMC 00039 dihydrochloride | 697797-51-6 [amp.chemicalbook.com]
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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